N-(3,5-dimethylphenyl)-2-(2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[2-[[4-(furan-2-carbonyl)piperazin-1-yl]methyl]-5-methoxy-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C26H30N4O5/c1-18-11-19(2)13-20(12-18)27-25(32)17-30-16-24(34-3)22(31)14-21(30)15-28-6-8-29(9-7-28)26(33)23-5-4-10-35-23/h4-5,10-14,16H,6-9,15,17H2,1-3H3,(H,27,32)
• InChI Key: WUOBRARMPYUOGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C=C(C(=O)C=C2CN3CCN(CC3)C(=O)C4=CC=CO4)OC)C
• Molecular Formula: C26H30N4O5
• Molecular Weight: 478.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-(2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H30N4O5 and its molecular weight is 478.549. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Development

The synthesis processes involving similar compounds demonstrate the complexities and challenges in creating specific molecules for research applications. For instance, a practical process for synthesizing related compounds involves starting from basic chemical structures, indicating a foundational approach to chemical synthesis that could apply to our compound of interest (Guillaume et al., 2003).

Biological Screening and Pharmacological Potential

Compounds with structures similar to N-(3,5-dimethylphenyl)-2-(2-((4-(furan-2-carbonyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)acetamide have been screened for their biological activities. For example, derivatives have shown potential as COX-1/COX-2 inhibitors, with significant analgesic and anti-inflammatory activities, suggesting a potential for the development of new pharmacological agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Potential Pesticide Applications

The characterization of N-derivatives of similar compounds for potential use as pesticides highlights the chemical's versatility in agricultural applications. These compounds, characterized by X-ray powder diffraction, underscore the investigative approach to identifying new pesticide agents (Olszewska, Tarasiuk, & Pikus, 2011).

Neurokinin Receptor Research

Another area of interest is the synthesis and biodistribution of compounds for potential use in positron emission tomography (PET) ligands, targeting central neurokinin(1) (NK1) receptors. This research demonstrates the compound's potential application in neurological studies, particularly for visualizing NK1 receptors in vivo (Mey et al., 2005).